Cas no 2098105-16-7 (4-Amino-3-phenylbutanenitrile hydrochloride)

• Product Name: 4-Amino-3-phenylbutanenitrile hydrochloride
• CAS No: 2098105-16-7
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 4775758
• Update Time: 2025-06-12

4-Amino-3-phenylbutanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-phenylbutanenitrile hydrochloride
• 4-Amino-3-phenylbutanenitrile hydrochloride

• Inchi： 1S/C10H12N2.ClH/c11-7-6-10(8-12)9-4-2-1-3-5-9;/h1-5,10H,6,8,12H2;1H
• InChI Key： FIJUJMNZEDZQOD-UHFFFAOYSA-N
• SMILES： Cl.NCC(CC#N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Topological Polar Surface Area: 49.8

Additional information on 4-Amino-3-phenylbutanenitrile hydrochloride

Recent Advances in the Study of 4-Amino-3-phenylbutanenitrile Hydrochloride (CAS: 2098105-16-7)

4-Amino-3-phenylbutanenitrile hydrochloride (CAS: 2098105-16-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 4-Amino-3-phenylbutanenitrile hydrochloride, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its use in pharmaceutical formulations.

In another study, researchers evaluated the biological activity of 4-Amino-3-phenylbutanenitrile hydrochloride in vitro. The compound demonstrated moderate inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies revealed that the compound interacts with key amino acid residues in the active site of the target enzyme, providing a basis for structure-activity relationship (SAR) optimization.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Amino-3-phenylbutanenitrile hydrochloride. Molecular docking simulations and density functional theory (DFT) calculations have been employed to predict its binding affinity and electronic properties. These in silico studies complement experimental findings and offer a rational approach to designing derivatives with enhanced pharmacological profiles.

Despite these promising findings, challenges remain in the clinical translation of 4-Amino-3-phenylbutanenitrile hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Amino-3-phenylbutanenitrile hydrochloride (CAS: 2098105-16-7) represents a versatile scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, making it a compound of enduring interest in the field.